Cas no 2177450-05-2 (N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 2177450-05-2
• MF: C₂₁H₁₆Cl₂N₄O₂
• MW: 427.28334236145
• CID: 5336779
• Update Time: 2025-05-30

N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-6-methylphenyl)-2-(2-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-(2-chloro-6-methylphenyl)-2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide

• Inchi： 1S/C21H16Cl2N4O2/c1-13-5-2-8-16(23)19(13)24-18(28)12-27-10-4-9-17(27)21-25-20(26-29-21)14-6-3-7-15(22)11-14/h2-11H,12H2,1H3,(H,24,28)
• InChI Key： SAEWWGDBOLHEEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(CN1C=CC=C1C1=NC(C2C=CC=C(C=2)Cl)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• XLogP3: 4.9
• Topological Polar Surface Area: 73

Additional information on N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide: A Comprehensive Overview

The compound N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, with CAS No. 2177450-05-2, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a chlorinated aromatic ring, an oxadiazole moiety, and an acetamide group. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery due to their ability to modulate various biological targets. The presence of the oxadiazole ring in this molecule suggests potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. Researchers have also explored the role of chlorinated aromatic rings in enhancing the pharmacokinetic properties of drugs, such as bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the aromatic amine moiety. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

In terms of biological activity, this compound has been tested in various in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, recent research has shown that this compound exhibits selective cytotoxicity against cancer cells, potentially offering a novel approach to anticancer therapy.

The structural versatility of this compound also makes it a valuable tool for studying receptor-ligand interactions. Computational modeling studies have revealed that the acetamide group plays a critical role in binding to target proteins, while the chlorinated aromatic ring contributes to molecular stability and lipophilicity. These insights have guided further optimization efforts aimed at improving the compound's therapeutic index.

In conclusion, N-(2-chloro-6-methylphenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity profiles, positions it as a strong candidate for further development into clinically relevant therapeutics. Ongoing research continues to explore its full potential across diverse therapeutic areas.